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Compound of Interest

Compound Name: Nylon 6/66

Cat. No.: B1584677

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of Nylon 6/66, a versatile
copolymer in textile fiber engineering. This document details the synthesis, manufacturing, and
characterization of Nylon 6/66 fibers, offering structured data and experimental protocols for
laboratory and research applications.

Introduction to Nylon 6/66

Nylon 6/66 is a copolyamide synthesized from three monomers: caprolactam (the precursor to
Nylon 6), hexamethylenediamine, and adipic acid (the precursors to Nylon 66).[1][2] This
copolymerization allows for the tailoring of properties by adjusting the ratio of the constituent
monomers, offering a balance of characteristics between Nylon 6 and Nylon 66.[1][3] Key
attributes of Nylon 6/66 fibers include high tensile strength, excellent abrasion resistance, and
good thermal stability, making them suitable for a wide range of applications in the textile
industry, from apparel and carpets to industrial textiles and automotive components.[4][5]

Physicochemical Properties of Nylon 6/66 Fibers

The properties of Nylon 6/66 fibers are highly dependent on the comonomer ratio, molecular
weight, and processing conditions such as draw ratio and thermal treatment. Below are tables
summarizing the typical mechanical and thermal properties of Nylon 6/66 and its parent
homopolymers.
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Table 1: Mechanical ies of Nvlon Fil

Nylon 6/66 Nylon 66
Nylon 66 . Test
Property Nylon 6 (8wt% AH- (High
(Standard) . Method
salt) Tenacity)
Density
1.13 - 1.14 1.15 ISO 1183-1
(g/cm3)
Tensile ISO 527-1/-2
Strength 54.2 64.68 85 >600 /ASTM
(MPa) D3822
Tensile
3.0-6.0 - 3.0-6.8 8.0-9.5 ASTM D3822
Strength (g/d)
_ ISO 527-1/-2
Elongation at
>100 27441 70 15-30 [ASTM
Break (%)
D3822
Tensile
Modulus 2.3 - 3.55 - ISO 527-1/-2
(GPa)
Moisture
Regain (%) at  4.0-4.5 2.14 4.0-4.5 4.0-4.5
65% RH

Data compiled from multiple sources.[2][4][6][7]

Table 2: Thermal Properties of Nylon Fibers
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Nylon 6/66
Property Nylon 6 (Varying Nylon 66 Test Method
Ratios)
Melting
ISO 11357-1/-3/
Temperature ~220 200.9 - 215 ~260
. ASTM D3418
(Tm) (°C)
Varies with
Glass Transition )
comonomer ratio ISO 11357-1/-2/
Temperature (Tg) 40-60 29-42
0 and water ASTM D3418
content
Heat Deflection
Temperature (°C) - - 85 ISO 75-1/-2
at 1.8 MPa
N Degrades
Decomposition o
- significantly after ~ Starts at ~350°C ~ ASTM E1131
Temperature (°C) 400°C

Data compiled from multiple sources.[1][4][6][8]

Synthesis and Manufacturing of Nylon 6/66 Fibers

The production of Nylon 6/66 fibers involves two main stages: polymerization to create the
copolymer and a spinning and drawing process to form the final filaments.

Synthesis of Nylon 6/66 Copolymer

Nylon 6/66 is produced through melt polycondensation.[2] In this process, caprolactam is
mixed with a pre-formed salt of hexamethylenediamine and adipic acid (AH salt). The mixture is
heated under pressure in a reactor to initiate polymerization. Water is removed to drive the
reaction towards the formation of high molecular weight copolymers.[5] The ratio of
caprolactam to AH salt can be adjusted to achieve the desired final properties of the copolymer.

[2]
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Nylon 6/66 Fiber Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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